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Compound of Interest

Compound Name:
3',4'-Dimethoxy-alpha-

naphthoflavone

CAS No.: 14756-24-2

Cat. No.: B144455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway of 3',4'-Dimethoxy-alpha-
naphthoflavone, a derivative of alpha-naphthoflavone, which is recognized for its role as an

inhibitor of cytochrome P450 (CYP) enzymes, particularly CYP1B1. This document provides a

comprehensive overview of the chemical synthesis, including experimental protocols and

relevant data, as well as the biological context of its mechanism of action.

Physicochemical Properties
A summary of the key physicochemical properties of 3',4'-Dimethoxy-alpha-naphthoflavone
is presented below.
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Property Value Source

Molecular Formula C₂₁H₁₆O₄ PubChem[1]

Molecular Weight 332.35 g/mol LGC Standards[2]

Accurate Mass 332.105 g/mol LGC Standards[2]

IUPAC Name

2-(3,4-

dimethoxyphenyl)benzo[h]chro

men-4-one

LGC Standards[2]

CAS Number 14756-24-2 LGC Standards[2]

Synthesis Pathway
The synthesis of 3',4'-Dimethoxy-alpha-naphthoflavone is a two-step process. The first step

involves a Claisen-Schmidt condensation to form a chalcone precursor, which is then cyclized

in the second step to yield the final flavone product.
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Step 1: Claisen-Schmidt Condensation

Step 2: Oxidative Cyclization

1'-Hydroxy-2'-acetonaphthone

(E)-1-(1-hydroxynaphthalen-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
(Chalcone Precursor)Base (e.g., KOH)

Ethanol

3,4-Dimethoxybenzaldehyde
Base (e.g., KOH)

Ethanol

3',4'-Dimethoxy-alpha-naphthoflavone

Iodine (I₂)
DMSO, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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